1-({1-[(3-fluorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

• IUPAC Name: 1-[[1-[(3-fluorophenyl)methyl]azetidin-3-yl]methyl]-4-methylpyrazole
• InChI: InChI=1S/C15H18FN3/c1-12-6-17-19(7-12)11-14-9-18(10-14)8-13-3-2-4-15(16)5-13/h2-7,14H,8-11H2,1H3
• InChI Key: YZYHDRULAKSXTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC3=CC(=CC=C3)F
• Molecular Formula: C15H18FN3
• Molecular Weight: 259.32 g/mol

Description

1-({1-[(3-fluorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (hereafter referred to as “3-fluorophenylpyrazole”) is an organic compound with a variety of potential applications in the field of chemistry. It is a member of the pyrazole family, which consists of five-membered heterocyclic compounds with two nitrogen atoms and three carbon atoms. 3-fluorophenylpyrazole has a unique structure with a 3-fluorophenyl substituent attached to the pyrazole ring. Its unique structure and properties make it an attractive compound for a variety of scientific research applications.

Scientific Research Applications

3-fluorophenylpyrazole has a number of potential applications in scientific research. It has been used as a ligand in the synthesis of coordination complexes, as a catalyst in organic reactions, and as a building block in the synthesis of organic molecules. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer agents and anti-inflammatory drugs. Additionally, 3-fluorophenylpyrazole has been used in the synthesis of fluorescent dyes and as a fluorescent tracer for biochemical studies.

Mechanism of Action

The mechanism of action of 3-fluorophenylpyrazole is not fully understood. However, it is believed that the compound acts as an electron-donating ligand and can act as a Lewis acid in certain situations. This allows the compound to form strong bonds with other molecules, which can then be used to catalyze reactions or to stabilize molecules. In addition, the 3-fluorophenyl substituent can also act as a hydrogen bond acceptor, which can be used to stabilize molecules and promote certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluorophenylpyrazole have not been extensively studied. However, it is believed that the compound can act as a modulator of certain biochemical pathways, such as the production of reactive oxygen species. Additionally, it has been suggested that the compound may have anti-inflammatory and anti-cancer properties. Further research is needed to fully understand the biochemical and physiological effects of 3-fluorophenylpyrazole.

Advantages and Limitations for Lab Experiments

3-fluorophenylpyrazole has several advantages for use in lab experiments. It is relatively easy to synthesize, is stable in a variety of conditions, and can be used in a variety of reactions. Additionally, it can be used in a variety of applications, including the synthesis of coordination complexes, pharmaceuticals, and fluorescent dyes. However, the compound has some limitations. It is not soluble in water and is relatively expensive to purchase.

Future Directions

There are a number of potential future directions for research involving 3-fluorophenylpyrazole. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its applications in the synthesis of pharmaceuticals and fluorescent dyes. Additionally, further research could explore the potential for using 3-fluorophenylpyrazole as a catalyst in organic reactions, such as the synthesis of organic molecules. Finally, further research could explore the potential for using the compound as a ligand in coordination complexes and its potential for use in other scientific research applications.

Synthesis Methods

3-fluorophenylpyrazole can be synthesized using a variety of methods. One of the most common methods is the direct synthesis from the reaction of 3-fluorobenzaldehyde and hydrazine hydrate in the presence of a base. Alternatively, it can also be synthesized from the reaction of 3-fluorobenzyl bromide and hydrazine hydrate in the presence of a base. This method has been used in a variety of research projects to synthesize 3-fluorophenylpyrazole.